4-biphenylyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate

• IUPAC Name: (4-phenylphenyl) 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)acetate
• InChI: InChI=1S/C23H21NO4/c25-19(28-18-10-8-15(9-11-18)14-4-2-1-3-5-14)13-24-22(26)20-16-6-7-17(12-16)21(20)23(24)27/h1-5,8-11,16-17,20-21H,6-7,12-13H2
• InChI Key: KXTKMEKVUCZBOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3C2C(=O)N(C3=O)CC(=O)OC4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

4-biphenylyl (3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.2.1.0~2,6~]dec-4-yl)acetate.

Scientific Research Applications

Crystallographic and Structural Studies

Studies on exo-Diels-Alder adducts between ortho- and para-N-acetoxyphenylmaleimides and furan have revealed significant insights into the crystal structure and molecular interactions of related compounds. For instance, in one study, the orientation of the acetoxy group in relation to the phenyl ring was found to significantly influence the packing interactions, highlighting the importance of molecular orientation in the development of crystalline materials (Trujillo-Ferrara et al., 2004).

Organic Synthesis and Transformations

Research into the regio- and stereoselective thioamination of 7-oxabicyclo[2.2.1]hept-5-en-2-yl derivatives has contributed to the development of novel organic synthesis methods. These methods facilitate the creation of complex molecules with high precision, opening new avenues for the synthesis of pharmaceuticals and materials (Alleman & Vogel, 1993).

Development of Heterocyclic Compounds

The synthesis and biological evaluation of novel series of heterocyclic compounds containing the succinimide moiety have been explored. These studies aim to identify new compounds with potential therapeutic applications, showcasing the chemical's role in the development of new drugs and biological agents (Kuran et al., 2013).

Polymer Science and Materials

Research into azo polymers for reversible optical storage has utilized related chemical structures to investigate cooperative motion of polar side groups in amorphous polymers. This research has implications for the development of advanced materials with applications in data storage and optoelectronics (Meng et al., 1996).

Advanced Synthetic Techniques

The study of acid-catalyzed rearrangements and the development of new endic anhydride derivatives have contributed to our understanding of complex chemical transformations. These studies provide insights into the mechanistic aspects of chemical reactions and open new pathways for the synthesis of complex organic molecules (Ogino et al., 1994).